Cas no 941004-43-9 (N-benzyl-4-[4-cyano-5-(2-morpholin-4-ylethylamino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide)

• Product Name: N-benzyl-4-[4-cyano-5-(2-morpholin-4-ylethylamino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide
• CAS No: 941004-43-9
• MF: C₂₄H₂₇N₅O₄S
• MW: 481.56728386879
• CID: 5430191
• Update Time: 2025-07-16

N-benzyl-4-[4-cyano-5-(2-morpholin-4-ylethylamino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-[4-cyano-5-(2-morpholin-4-ylethylamino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide

• Inchi： 1S/C24H27N5O4S/c1-28(18-19-5-3-2-4-6-19)34(30,31)21-9-7-20(8-10-21)23-27-22(17-25)24(33-23)26-11-12-29-13-15-32-16-14-29/h2-10,26H,11-16,18H2,1H3
• InChI Key： OSTRSJUZVWYGSC-UHFFFAOYSA-N
• SMILES： C1(S(N(CC2=CC=CC=C2)C)(=O)=O)=CC=C(C2=NC(C#N)=C(NCCN3CCOCC3)O2)C=C1

Additional information on N-benzyl-4-[4-cyano-5-(2-morpholin-4-ylethylamino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide

Comprehensive Analysis of N-benzyl-4-[4-cyano-5-(2-morpholin-4-ylethylamino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide (CAS No. 941004-43-9)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-benzyl-4-[4-cyano-5-(2-morpholin-4-ylethylamino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide (CAS No. 941004-43-9) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a benzyl group, a cyano substituent, and a morpholine ring, is being extensively studied for its potential applications in targeted therapies. Researchers are particularly intrigued by its sulfonamide moiety, which is known to play a critical role in enzyme inhibition and receptor modulation.

The compound's unique oxazole core, combined with its morpholin-4-ylethylamino side chain, suggests possible interactions with biological targets such as kinases and G-protein-coupled receptors (GPCRs). These attributes make it a promising candidate for addressing unmet medical needs in areas like oncology and inflammatory diseases. Recent studies have highlighted its potential in small-molecule drug development, a hot topic in pharmaceutical research due to the growing demand for precision medicine.

One of the most searched questions in the context of CAS No. 941004-43-9 revolves around its synthetic pathway and scalability. The compound's synthesis typically involves multi-step organic reactions, including amide coupling and heterocycle formation, which are critical for achieving high purity and yield. Researchers are also exploring greener synthetic methods to align with the industry's shift toward sustainable chemistry, another trending topic in scientific communities.

Another area of interest is the compound's pharmacokinetic properties. Early-stage investigations suggest that its lipophilicity and molecular weight may influence its bioavailability and metabolic stability. These factors are crucial for optimizing drug candidates, especially in the era of AI-driven drug design, where computational models are increasingly used to predict ADME (absorption, distribution, metabolism, and excretion) profiles.

From a commercial perspective, N-benzyl-4-[4-cyano-5-(2-morpholin-4-ylethylamino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide is gaining traction as a research chemical for academic and industrial labs. Its applications in high-throughput screening (HTS) and fragment-based drug discovery are particularly noteworthy, as these methodologies are at the forefront of modern drug development. The compound's versatility also makes it a valuable tool for studying structure-activity relationships (SAR) in medicinal chemistry.

In conclusion, CAS No. 941004-43-9 represents a fascinating example of how innovative chemical design can open new avenues in therapeutic research. Its multifaceted structure and potential biological activities align well with current trends in personalized medicine and targeted drug delivery. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to make a meaningful impact in the pharmaceutical landscape.